Cas no 1160502-25-9 (1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone)

1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone is a fluorinated and iodinated pyridine derivative with significant utility in synthetic organic chemistry. Its structural features, including the electron-withdrawing fluoro and iodo substituents, enhance reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ketone functional group further allows for versatile derivatization, enabling the construction of complex heterocyclic frameworks. This compound is particularly advantageous in the development of bioactive molecules due to its stability and selective reactivity. High purity and well-defined characterization ensure reproducibility in research and industrial applications.
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone structure
1160502-25-9 structure
Product Name:1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
CAS No:1160502-25-9
MF:C7H5FINO
MW:265.023577451706
MDL:MFCD22627837
CID:5065737
Update Time:2026-03-01

1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
    • 1-(2-fluoro-4-iodopyridin-3-yl)ethanone
    • 1-(2-fluoro-4-iodopyridin-3-yl)ethan-1-one
    • 1-(2-Fluoro-4-iodo-3-pyridyl)ethanone
    • SY282847
    • MDL: MFCD22627837
    • Inchi: 1S/C7H5FINO/c1-4(11)6-5(9)2-3-10-7(6)8/h2-3H,1H3
    • InChI Key: WLBGOHOEZSYXFU-UHFFFAOYSA-N
    • SMILES: IC1C=CN=C(C=1C(C)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30

1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F632573-5mg
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9
5mg
$ 50.00 2022-06-02
TRC
F632573-10mg
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9
10mg
$ 70.00 2022-06-02
TRC
F632573-50mg
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9
50mg
$ 250.00 2022-06-02
eNovation Chemicals LLC
Y1196621-1g
1-(2-Fluoro-4-iodo-3-pyridyl)ethanone
1160502-25-9 95%
1g
$1195 2024-07-19
Advanced ChemBlocks
N27716-100MG
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9 95%
100mg
$290 2024-05-21
Advanced ChemBlocks
N27716-250MG
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9 95%
250mg
$465 2024-05-21
Advanced ChemBlocks
N27716-1G
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9 95%
1g
$935 2024-05-21
Aaron
AR00KR5Y-250mg
1-(2-fluoro-4-iodopyridin-3-yl)ethan-1-one
1160502-25-9 95%
250mg
$751.00 2025-02-12
Aaron
AR00KR5Y-500mg
1-(2-fluoro-4-iodopyridin-3-yl)ethan-1-one
1160502-25-9 95%
500mg
$854.00 2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1265360-1g
1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone
1160502-25-9 98%
1g
¥10987.00 2024-08-09

Additional information on 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone

Research Brief on 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone (CAS: 1160502-25-9): Recent Advances and Applications

The compound 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone (CAS: 1160502-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The compound serves as a key intermediate in the development of novel pharmaceuticals, particularly in the realm of kinase inhibitors and targeted cancer therapies.

Recent studies have highlighted the role of 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone as a versatile building block in organic synthesis. Its pyridine core, coupled with the fluoro and iodo substituents, allows for selective functionalization, making it an attractive scaffold for the design of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors targeting the epidermal growth factor receptor (EGFR), a critical player in oncogenic signaling pathways. The study reported a 70% yield in the optimized synthetic route, underscoring its feasibility for large-scale production.

In addition to its synthetic utility, 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone has shown promising biological activity in preclinical models. Research conducted by a team at the University of Cambridge revealed its efficacy as a precursor for radiopharmaceuticals, particularly in positron emission tomography (PET) imaging. The iodine-124 isotope variant of this compound exhibited high tumor uptake and low background noise, making it a potential candidate for diagnostic applications in oncology. These findings were corroborated by in vivo studies in murine models, where the compound demonstrated favorable pharmacokinetics and biodistribution profiles.

Despite these advancements, challenges remain in the clinical translation of 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone derivatives. A 2024 review in Bioorganic & Medicinal Chemistry Letters pointed out the need for further optimization of its metabolic stability and selectivity. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations, with preliminary results suggesting that minor modifications to the ethanone moiety could enhance its drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the development of next-generation derivatives with improved efficacy and safety profiles.

In conclusion, 1-(2-Fluoro-4-iodo-3-pyridinyl)-ethanone (CAS: 1160502-25-9) represents a promising scaffold in medicinal chemistry, with applications spanning from kinase inhibitors to diagnostic imaging agents. Continued research into its synthetic pathways and biological mechanisms will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field and highlights the compound's role in addressing unmet medical needs, particularly in oncology.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.